Cas no 88460-71-3 (2-Butenoic acid, 4-(4-acetylphenyl)-4-oxo-)

• Product name: 2-Butenoic acid, 4-(4-acetylphenyl)-4-oxo-
• CAS No: 88460-71-3
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 632014
• PubChem ID: 71318105

2-Butenoic acid, 4-(4-acetylphenyl)-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(4-acetylphenyl)-4-oxo-
• 4-(4-acetylphenyl)-4-oxobut-2-enoic acid
• DTXSID70748280
• 88460-71-3

• Inchi： InChI=1S/C12H10O4/c1-8(13)9-2-4-10(5-3-9)11(14)6-7-12(15)16/h2-7H,1H3,(H,15,16)
• InChI Key： FKOACGYKFYTUKV-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC=C(C=C1)C(=O)C=CC(=O)O

Computed Properties

• Exact Mass: 218.05790880g/mol
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 71.4Ų